5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine

• Molecular Formula: C9H12BrN3O3
• Molecular Weight: 290.11 g/mol
• IUPAC Name: 5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C9H12BrN3O3/c1-16-4-2-3-11-9-8(13(14)15)5-7(10)6-12-9/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key: GADKZYKHMNZUAM-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C(C=C(C=N1)Br)[N+](=O)[O-]

Description

5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C9H12BrN3O3 and its molecular weight is 290.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL round bottom flask containing 5-bromo-2-chloro-3-nitropyridine (5.12 g, 21.6 mmol) in DMSO (20.5 mL) was added 3-methoxypropylamine (4.40 mL, 43.1 mmol) dropwise. The reaction was heated to 60° C. and monitored with TLC and LC-MS. After 2.5 h, LC-MS showed that the reaction was complete. The mixture was cooled to rt then diluted with water. After extracting three times with EtOAc, the organic layers were combined then washed with brine and dried over anhydrous magnesium sulfate. After filtration, the mixture was concentrated in vacuo to give a light yellow brown solid as 5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine. 1H NMR (400 MHz, CDCl3) δ ppm 8.62 (1H, br. s.), 8.54 (1H, d, J=2.3 Hz), 8.43 (1H, d, J=2.3 Hz), 3.69-3.78 (2H, m), 3.56 (2H, t, J=5.7 Hz), 3.40 (3H, s), 1.96 (2H, dt, J=12.2, 6.2 Hz).